Cas no 2089659-78-7 (1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl-)

• Product Name: 1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl-
• CAS No: 2089659-78-7
• MF: C₇H₁₆N₂OSi
• MW: 172.300242424011
• CID: 5239370
• Update Time: 2025-10-14

1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl-

• Inchi： 1S/C7H16N2OSi/c1-8-7(10)6-4-11(2,3)5-9-6/h6,9H,4-5H2,1-3H3,(H,8,10)
• InChI Key： GXXMXSYIXKTPCS-UHFFFAOYSA-N
• SMILES： N1C(C(NC)=O)C[Si](C)(C)C1

Additional information on 1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl-

Introduction to 1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl- (CAS No. 2089659-78-7)

1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl- (CAS No. 2089659-78-7) is a sophisticated organosilicon compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of heterocyclic siloxanes, which are known for their versatility in pharmaceutical applications. The presence of a nitrogen atom in the ring system introduces aza characteristics, making it a promising candidate for the development of novel bioactive molecules.

The molecular structure of 1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl- features a five-membered silacyclopentane core substituted with a carboxamide group at the 5-position and three methyl groups at the 3-position. This specific arrangement imparts unique steric and electronic properties to the molecule, which can be exploited for various pharmacological purposes. The silacyclopentane moiety is particularly interesting because it combines the stability of silicon with the reactivity of nitrogen-containing heterocycles.

In recent years, there has been a surge in research focused on developing new heterocyclic compounds for medicinal applications. 1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl- has emerged as a key compound in this area due to its potential as a scaffold for drug discovery. The compound's ability to interact with biological targets in novel ways makes it an attractive candidate for further investigation.

One of the most compelling aspects of 1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl- is its potential as a precursor for more complex molecules. The silacyclopentane core can be functionalized in various ways, allowing chemists to tailor the properties of the resulting compounds for specific biological activities. This flexibility is particularly valuable in drug design, where precise control over molecular structure is essential for achieving desired pharmacological effects.

Recent studies have demonstrated the utility of 1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl- in the development of novel therapeutic agents. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The unique steric environment provided by the silacyclopentane ring allows the compound to bind to these enzymes in a way that conventional inhibitors may not achieve. This has led to promising results in preclinical studies aimed at treating inflammatory diseases.

The synthesis of 1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl- presents both challenges and opportunities for synthetic chemists. The introduction of the silacyclopentane core requires specialized methodologies that are not commonly used in traditional organic synthesis. However, advances in silicon chemistry have made it increasingly feasible to construct such complex molecules with high precision. These advancements have opened up new avenues for exploring the potential of silacycloalkanes in medicinal chemistry.

The pharmacological profile of 1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl- is still being elucidated, but early findings suggest that it may have broad applications in drug development. Its ability to modulate enzyme activity and interact with biological targets makes it a valuable tool for researchers seeking to develop new treatments for various diseases. As more data becomes available on its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in pharmaceutical research.

The chemical properties of 1-Aza-3-silacyclopentane-5-carboxamide, N,3,3-trimethyl- also make it an interesting material for studying fundamental aspects of molecular interactions. The compound's stability and reactivity can be tuned by modifying its structure or environment, providing insights into how small changes in molecular architecture can affect biological activity. Such studies are crucial for advancing our understanding of drug design principles and developing more effective therapeutic strategies.

In conclusion,1-Aza-3-silacyclopentane-5-carboxamide,N, N, trimethyl (CAS No. 2089659-78) represents a significant advancement in medicinal chemistry and chemical biology. Its unique structural features and potential applications make it a promising candidate for further research and development. As our understanding of its properties grows, this compound is likely to contribute significantly to future breakthroughs in drug discovery and therapeutic innovation.